Cas no 65369-92-8 (Benzonitrile, 2,2'-thiobis[5-nitro-)

• Product Name: Benzonitrile, 2,2'-thiobis[5-nitro-
• CAS No: 65369-92-8
• MF: C₁₄H₆N₄O₄S
• MW: 326.28684091568
• CID: 1685807
• Update Time: 2024-09-03

Benzonitrile, 2,2'-thiobis[5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,2'-thiobis[5-nitro-

• Inchi： 1S/C14H6N4O4S/c15-7-9-5-11(17(19)20)1-3-13(9)23-14-4-2-12(18(21)22)6-10(14)8-16/h1-6H
• InChI Key： KECFVFYQNDZHKT-UHFFFAOYSA-N
• SMILES： S(C1=CC=C([N+]([O-])=O)C=C1C#N)C1=CC=C([N+]([O-])=O)C=C1C#N

Computed Properties

• Exact Mass: 326.01108

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Melting Point: 136 °C
• Boiling Point: 521.8±50.0 °C(Predicted)
• PSA: 133.86